Cas no 2580254-18-6 (5,5-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 5,5-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2580254-18-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD33020548
• CID: 5663052
• PubChem ID: 155858879
• Update Time: 2025-10-24

5,5-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580254-18-6
• EN300-27694700
• 5,5-Dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
• 5,5-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

• MDL： MFCD33020548
• Inchi： 1S/C8H12O3/c1-7(2)5-3-8(7,6(9)10)11-4-5/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： WTVNIPCSHLNRQZ-UHFFFAOYSA-N
• SMILES： O1CC2CC1(C(=O)O)C2(C)C

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 5,5-dimethyl-2-oxabicyclo2.1.1hexane-1-carboxylic acid

Introduction to 5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580254-18-6)

5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, identified by the CAS number 2580254-18-6, is a structurally unique compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its distinctive bicyclic framework and functional properties. This molecule belongs to the class of oxabicycloalkanes, which are known for their rigid three-dimensional structures and potential applications in drug design and material science. The presence of a carboxylic acid group at the terminal position of the bicyclic system introduces reactivity that makes it a valuable intermediate in synthetic chemistry.

The chemical structure of 5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid consists of a seven-membered oxygen-containing ring fused to a six-membered carbon ring, with substituents that enhance its stability and utility. The dimethyl groups at the 5-position contribute to steric hindrance, influencing its interactions with biological targets. This compound's unique conformational constraints make it an interesting candidate for exploring conformational dynamics in molecular recognition processes.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. 5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid has been studied as a building block for more complex molecules due to its ability to serve as a scaffold for further functionalization. Researchers have explored its derivatives as potential candidates for inhibiting various enzymatic pathways, particularly those involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The carboxylic acid functionality allows for facile coupling with amines or other nucleophiles, enabling the construction of amides or esters that can be further modified to target specific biological processes. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain proteases, making them promising leads for developing treatments against infectious diseases and chronic inflammatory conditions.

The synthesis of 5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid presents unique challenges due to its cyclic structure and the need for precise stereocontrol. Traditional synthetic approaches often involve cyclization reactions that require careful optimization to achieve high yields and enantiopurity. Advances in catalytic methods, such as transition-metal-catalyzed cyclizations, have enabled more efficient routes to this compound, reducing the need for harsh conditions and improving overall sustainability.

The pharmacological potential of 5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid has been explored through both computational modeling and experimental screening. Computational studies have predicted favorable binding interactions between this compound and target proteins, suggesting its utility as an inhibitor or modulator of enzyme activity. Experimental validation through high-throughput screening (HTS) has further corroborated these findings, identifying specific derivatives with enhanced potency and selectivity.

In addition to its pharmaceutical applications, this compound has shown promise in material science applications due to its rigid structure and ability to form stable aggregates. Researchers have investigated its properties as a component in liquid crystals or as a precursor for polymers with specialized mechanical or optical characteristics. The unique conformational rigidity provided by the bicyclic system makes it an attractive candidate for designing materials with tailored functionalities.

The latest research on 5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2580254-18-6) continues to expand its perceived utility across multiple disciplines. Innovations in synthetic methodologies have enabled access to libraries of derivatives with diverse chemical properties, facilitating high-throughput screening programs aimed at discovering new bioactive entities. Furthermore, advances in spectroscopic techniques have provided deeper insights into the structural dynamics of this molecule, informing rational drug design strategies.

The future prospects for this compound are promising, with ongoing research focusing on optimizing synthetic routes and exploring new applications in drug discovery and materials science. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation, leveraging the unique structural features of 5,5-dimethyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid to develop next-generation therapeutics and functional materials.